Reactive yellow 24

Specification

• CAS No.: 12226-51-6
• Molecular Formula: C11H16O2
• Molecular Weight: 0

Introduction

Chemical Identity and Properties

Basic Identification

Reactive Yellow 24 is identified by several key parameters that establish its chemical identity in scientific and commercial contexts:

Parameter	Value
CAS Number	12226-51-6
Common Name	Reactive Yellow 24
Synonyms	Remazol Yellow RTN; C.I. Reactive Yellow 24
Chemical Class	Vinyl sulphone-based reactive dye

The compound is registered in chemical databases with the CAS Registry Number 12226-51-6, which serves as its unique identifier in scientific literature and regulatory documentation.

Applications in Textile Industry

Dyeing Mechanism

Reactive Yellow 24, as a vinyl sulphone-based reactive dye, functions through a specific chemical mechanism during the dyeing process. The vinyl sulphone group (–SO₂–CH=CH₂) in the dye molecule reacts with the hydroxyl groups of cellulose under alkaline conditions. This reaction creates a strong covalent bond between the dye and fiber, contributing to excellent wash fastness and color durability.

The dyeing process typically involves:

• Dissolution of the dye in water

• Addition of electrolytes (usually sodium chloride) to promote dye adsorption

• Addition of alkali to raise pH and initiate the covalent bonding reaction

• Elevated temperature treatment to accelerate the reaction

• Washing to remove unfixed dye

Research Findings on Reactive Yellow Dyes

While specific research on Reactive Yellow 24 is limited in the provided sources, studies on similar reactive yellow dyes provide insights into their behavior and properties.

Adsorption Studies

Research on reactive yellow dyes demonstrates their interaction with various adsorbents. In particular, studies have shown that smectite clays can effectively remove reactive yellow dyes from aqueous solutions. One study examining a different reactive yellow dye (Reactive Yellow 4G-BF-200%) found removal percentages of 98.05%, 86.4%, and 95.1% for natural, chemically activated, and thermally activated smectite clays, respectively.

The adsorption efficiency of reactive dyes is influenced by multiple factors:

• Dye type and structure

• Chemical nature and properties of the adsorbent surface

• Dye-adsorbent interaction mechanisms

• Operational conditions (dye concentration, adsorbent dosage, contact time, temperature, pH, and ionic strength)

Environmental Considerations

Reactive dyes, including yellow variants, present environmental challenges when released in textile effluents due to their:

• High water solubility

• Low biodegradability

• Potential ecological impacts

This has prompted research into adsorption and other remediation techniques to address textile wastewater containing reactive dyes.

Supplier	Country	Contact Information
Urmit Chemical Pvt Ltd	India	export@urmitchem.com
Victor Color Industries	India	qadir@victorcolor.com
Prem Dye Chem Industries Pvt Ltd	India	info@premdye.com
Roop Dyes and Intermediates	India	info@roopdyes.com
Jagson Colorchem Limited	India	info@jagson.com
Cosmonaut Chemicals	India	amit@americosind.com
Saujanya Dyestuffs	India	info@saujanyadyestuffs.com
Parshwanath Group of Industries	India	sales1@parshwadyes.com
Neema Chemicals	India	exportneema@neemachemicals.net
Hina DyeChem Industries	India	info@hinadyechem.com

Quality and Formulation Considerations

Commercial reactive dyes, including Reactive Yellow 24, are typically formulated to optimize their application properties. Industry practices include the production of:

• Dust-free formulations: Achieved by adding small amounts of oil (0.1-1.0%)

• Granular formulations: With particle sizes between 150-300 μm for easier handling and reduced inhalation hazards

These formulation approaches address safety concerns while maintaining the dye's performance characteristics.